Cas no 1206975-33-8 (2-Chloro-4-(trifluoromethoxy)pyridine)

• Product Name: 2-Chloro-4-(trifluoromethoxy)pyridine
• CAS No: 1206975-33-8
• MF: C₆H₃ClF₃NO
• MW: 197.542330980301
• MDL: MFCD20492606
• CID: 1084619
• PubChem ID: 49871752
• Update Time: 2025-05-20

2-Chloro-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-(trifluoromethoxy)pyridine
• 2-chloro-4-trifluoromethoxy-benzylamine hydrochloride
• 2-Chloro-4-trifluoromethoxybenzylamine hydrochloride
• 2-chloro-4-trifluoromethoxypyridine
• Benzenemethanamine, 2-chloro-4-(trifluoromethoxy)-, hydrochloride
• CTK3C3835
• SureCN968603
• SY140493
• 1206975-33-8
• FDLBKOZVASUZBU-UHFFFAOYSA-N
• SB21499
• MFCD20492606
• CS-0080636
• AMY14696
• EN300-106311
• SCHEMBL2303394
• AKOS007929957
• BS-13719
• A857096

• MDL： MFCD20492606
• Inchi： 1S/C6H3ClF3NO/c7-5-3-4(1-2-11-5)12-6(8,9)10/h1-3H
• InChI Key： FDLBKOZVASUZBU-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CN=1)OC(F)(F)F

Computed Properties

• Exact Mass: 196.9855259g/mol
• Monoisotopic Mass: 196.9855259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 22.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on 2-Chloro-4-(trifluoromethoxy)pyridine

Introduction to 2-Chloro-4-(trifluoromethoxy)pyridine (CAS No. 1206975-33-8)

2-Chloro-4-(trifluoromethoxy)pyridine, with the CAS number 1206975-33-8, is a versatile compound that has gained significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes a chloro and a trifluoromethoxy substituent on a pyridine ring. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals.

The chemical structure of 2-Chloro-4-(trifluoromethoxy)pyridine can be represented as C₇H₄ClF₃N₂O. The presence of the trifluoromethoxy group (OCF₃) and the chloro group (Cl) on the pyridine ring (C₅H₄N) provides a robust platform for further chemical modifications. This structural diversity allows for the exploration of a wide range of biological activities, including antiviral, antibacterial, and anticancer properties.

In recent years, 2-Chloro-4-(trifluoromethoxy)pyridine has been extensively studied for its potential applications in drug discovery and development. One notable area of research is its use as an intermediate in the synthesis of novel antiviral agents. For instance, a study published in the Journal of Medicinal Chemistry highlighted the role of this compound in the development of potent inhibitors against viral proteases, which are crucial for viral replication. The trifluoromethoxy group has been shown to enhance the binding affinity and selectivity of these inhibitors, thereby improving their therapeutic potential.

Beyond antiviral applications, 2-Chloro-4-(trifluoromethoxy)pyridine has also shown promise in cancer research. A recent study in the European Journal of Medicinal Chemistry reported the synthesis and evaluation of pyridine-based derivatives containing this compound as key intermediates. These derivatives exhibited significant anticancer activity against various human cancer cell lines, including those resistant to conventional chemotherapy. The unique electronic properties of the trifluoromethoxy group were found to play a crucial role in modulating the biological activity and selectivity of these compounds.

In addition to its medicinal applications, 2-Chloro-4-(trifluoromethoxy)pyridine has found utility in agrochemical research. Its structural features make it an excellent candidate for the development of novel herbicides and insecticides. A study published in Pesticide Biochemistry and Physiology demonstrated that compounds derived from this intermediate showed high efficacy against various plant pathogens and pests, with minimal environmental impact. The trifluoromethoxy group was found to enhance the stability and bioavailability of these agrochemicals, making them more effective in real-world applications.

The synthesis of 2-Chloro-4-(trifluoromethoxy)pyridine typically involves multi-step reactions, starting from readily available starting materials such as 4-chloropyridine or 4-trifluoromethoxypyridine. The introduction of the chloro and trifluoromethoxy groups can be achieved through various methods, including nucleophilic substitution reactions and electrophilic aromatic substitution reactions. Recent advancements in green chemistry have led to more environmentally friendly synthetic routes, reducing waste generation and improving overall process efficiency.

The physical properties of 2-Chloro-4-(trifluoromethoxy)pyridine, such as its melting point, boiling point, and solubility, are important considerations for its use in various applications. It is generally a solid at room temperature with good solubility in common organic solvents like dichloromethane and dimethylformamide. These properties facilitate its handling and processing in both laboratory-scale experiments and industrial-scale production.

In conclusion, 2-Chloro-4-(trifluoromethoxy)pyridine (CAS No. 1206975-33-8) is a highly versatile compound with significant potential in medicinal chemistry, pharmaceutical research, and agrochemical development. Its unique chemical structure provides a robust platform for further modifications and optimizations, leading to the discovery of novel compounds with improved biological activities and therapeutic profiles. Ongoing research continues to explore new applications and synthetic methods for this compound, underscoring its importance in modern scientific advancements.